Cas no 1807229-89-5 (Methyl 3-chloromethyl-6-cyano-2-(trifluoromethylthio)benzoate)

• Product Name: Methyl 3-chloromethyl-6-cyano-2-(trifluoromethylthio)benzoate
• CAS No: 1807229-89-5
• MF: C₁₁H₇ClF₃NO₂S
• MW: 309.691991090775
• CID: 4953457
• Update Time: 2025-05-21

Methyl 3-chloromethyl-6-cyano-2-(trifluoromethylthio)benzoate Chemical and Physical Properties

Names and Identifiers

• Methyl 3-chloromethyl-6-cyano-2-(trifluoromethylthio)benzoate

• Inchi： 1S/C11H7ClF3NO2S/c1-18-10(17)8-7(5-16)3-2-6(4-12)9(8)19-11(13,14)15/h2-3H,4H2,1H3
• InChI Key： PQBJOJLPMXJSIT-UHFFFAOYSA-N
• SMILES： ClCC1C=CC(C#N)=C(C(=O)OC)C=1SC(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 382
• XLogP3: 3.6
• Topological Polar Surface Area: 75.4

Additional information on Methyl 3-chloromethyl-6-cyano-2-(trifluoromethylthio)benzoate

Methyl 3-chloromethyl-6-cyano-2-(trifluoromethylthio)benzoate: A Comprehensive Overview

Methyl 3-chloromethyl-6-cyano-2-(trifluoromethylthio)benzoate (CAS No. 1807229-89-5) is a highly specialized organic compound with a complex structure that combines multiple functional groups, making it a subject of interest in various fields of chemistry and materials science. This compound is characterized by its benzoate backbone, which serves as the central framework, with substituents at the 2-, 3-, and 6-positions. The presence of a methyl group, a chloromethyl group, a cyano group, and a trifluoromethylthio group introduces unique chemical properties that have been explored in recent research studies.

The synthesis of Methyl 3-chloromethyl-6-cyano-2-(trifluoromethylthio)benzoate involves a series of carefully designed organic reactions, including nucleophilic substitutions, electrophilic aromatic substitutions, and coupling reactions. The integration of these functional groups requires precise control over reaction conditions to ensure the desired stereochemistry and regioselectivity. Recent advancements in catalytic methods and the use of transition metal catalysts have significantly improved the efficiency and yield of these reactions, making this compound more accessible for further studies.

One of the most promising applications of Methyl 3-chloromethyl-6-cyano-2-(trifluoromethylthio)benzoate lies in its potential as a precursor for advanced materials. The trifluoromethylthio group imparts unique electronic properties to the molecule, which can be exploited in the development of high-performance polymers and coatings. For instance, researchers have recently explored its use in creating self-healing polymers that exhibit exceptional durability under harsh environmental conditions. The cyano group further enhances the molecule's reactivity, making it suitable for applications in electrochemical systems and energy storage devices.

In the field of pharmacology, Methyl 3-chloromethyl-6-cyano-2-(trifluoromethylthio)benzoate has shown potential as a lead compound for drug discovery. Its structure allows for modulation of pharmacokinetic properties such as solubility and bioavailability, which are critical factors in drug design. Recent studies have demonstrated its ability to inhibit certain enzymes associated with neurodegenerative diseases, suggesting its potential as a therapeutic agent. Furthermore, the chloromethyl group provides avenues for further functionalization, enabling researchers to explore its efficacy in targeted drug delivery systems.

The electronic properties of Methyl 3-chloromethyl-6-cyano-2-(trifluoromethylthio)benzoate make it an attractive candidate for use in organic electronics. The combination of electron-withdrawing groups like the cyano and trifluoromethylthio groups creates a molecule with high electron affinity, which is desirable for applications in organic photovoltaics (OPVs) and light-emitting diodes (OLEDs). Recent research has focused on incorporating this compound into conjugated systems to enhance charge transport properties and improve device performance.

From an environmental perspective, Methyl 3-chlorom methyl -6-cyano -2 -(trifluor om ethyl th io ) ben zo ate has been studied for its biodegradability and environmental impact. Researchers have investigated its degradation pathways under various conditions, including microbial activity and abiotic degradation mechanisms. Understanding these processes is crucial for assessing its safety profile and ensuring sustainable practices in its production and application.

In conclusion, M ethyl 3 -chloro methyl -6 -cy ano -2 -(tri fluoro methyl th io ) ben zo ate (CAS No. 1807229 -89 -5 ) is a versatile compound with a wide range of potential applications across multiple disciplines. Its unique structure and functional groups make it an invaluable tool for advancing research in materials science, pharmacology, electronics, and environmental chemistry. As ongoing studies continue to uncover new insights into its properties and capabilities, this compound is poised to play an increasingly important role in both academic research and industrial applications.